6-Chloro-4-methyl-3,4-dihydro-1H-quinazoline-2-thione

• Molecular Formula: C9H9ClN2S
• Molecular Weight: 212.70 g/mol
• IUPAC Name: 6-chloro-4-methyl-3,4-dihydro-1H-quinazoline-2-thione
• InChI: InChI=1S/C9H9ClN2S/c1-5-7-4-6(10)2-3-8(7)12-9(13)11-5/h2-5H,1H3,(H2,11,12,13)
• InChI Key: HZABUQUABFTSGV-UHFFFAOYSA-N
• Canonical SMILES: CC1C2=C(C=CC(=C2)Cl)NC(=S)N1

Description

6-Chloro-4-methyl-3,4-dihydro-1H-quinazoline-2-thione is a useful research compound. Its molecular formula is C9H9ClN2S and its molecular weight is 212.70 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

[4-Chloro-2-(1-hydroxy-ethyl)-phenyl]-carbamic acid tert-butyl ester (525 mg, 1.93 mmol) was suspended in a mixture of ethanol (1.5 ml), water (2.3 ml) and aqueous concentrated hydrogen chloride solution (0.6 ml). Potassium thiocyanate (206 mg, 2.1 mmol) was added and the reaction was heated to reflux for 3 hours. The product precipitated from the reaction and was filtered off after cooling, washed with water and ethanol and dried in vacuo to give the title compound (347 mg, 84%) as a white solid.